Cas no 192803-36-4 (Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-(phenylmethoxy)-)

Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-(phenylmethoxy)- structure
192803-36-4 structure
Product Name:Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-(phenylmethoxy)-
CAS No:192803-36-4
MF:C18H20O3
MW:284.349605560303
CID:1385740
Update Time:2024-08-16

Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-(phenylmethoxy)-
    • 3-(1,1-Dimethylethyl)-2-hydroxy-5-(phenylmethoxy)benzaldehyde
    • Inchi: 1S/C18H20O3/c1-18(2,3)16-10-15(9-14(11-19)17(16)20)21-12-13-7-5-4-6-8-13/h4-11,20H,12H2,1-3H3
    • InChI Key: YASSJKLZTCVYST-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC(OCC2=CC=CC=C2)=CC(C(C)(C)C)=C1O

Computed Properties

  • Exact Mass: 284.1413
  • Monoisotopic Mass: 284.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.133±0.06 g/cm3(Predicted)
  • Melting Point: 77-78 °C(Solv: ligroine (8032-32-4))
  • Boiling Point: 403.7±45.0 °C(Predicted)
  • PSA: 46.53
  • pka: 9.91±0.25(Predicted)

Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-(phenylmethoxy)- Related Literature

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